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Compound of Interest

Compound Name:
5-Methylthiophene-2-sulfonyl

chloride

Cat. No.: B1589963 Get Quote

An In-Depth Technical Guide to 5-Methylthiophene-2-sulfonyl chloride

Introduction
5-Methylthiophene-2-sulfonyl chloride is a pivotal heterocyclic building block in modern

synthetic chemistry. Its unique combination of a thiophene nucleus and a highly reactive

sulfonyl chloride functional group makes it an indispensable reagent for introducing the 5-

methylthien-2-ylsulfonyl moiety into a diverse range of molecular architectures. This guide

provides a comprehensive overview of its chemical properties, synthesis, reactivity, and

applications, with a focus on its utility in the fields of medicinal chemistry and materials science.

By synthesizing technical data with mechanistic insights, this document serves as a practical

resource for professionals engaged in advanced chemical research and development.

Chemical Identity and Physicochemical Properties
5-Methylthiophene-2-sulfonyl chloride is a stable, solid organic compound at room

temperature. The thiophene ring provides aromatic character, while the electron-withdrawing

sulfonyl chloride group activates the sulfur atom for nucleophilic attack, defining the

compound's primary mode of reactivity.
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The molecular structure consists of a thiophene ring substituted with a methyl group at the 5-

position and a sulfonyl chloride group at the 2-position.

Caption: Molecular Structure of 5-Methylthiophene-2-sulfonyl chloride.

Quantitative Data Summary
The fundamental properties of 5-Methylthiophene-2-sulfonyl chloride are summarized below

for quick reference.

Property Value References

Molecular Formula C₅H₅ClO₂S₂ [1][2][3][4]

Molecular Weight 196.68 g/mol [1][3]

CAS Number 55854-45-0 [4]

IUPAC Name
5-methylthiophene-2-sulfonyl

chloride
[2]

Appearance Solid [3]

Canonical SMILES Cc1ccc(s1)S(Cl)(=O)=O [1]

InChI Key
QGGRRHYGHGJEKP-

UHFFFAOYSA-N
[1]

Synthesis and Purification
The primary and most direct industrial and laboratory-scale synthesis of 5-Methylthiophene-2-
sulfonyl chloride is achieved through the electrophilic aromatic substitution of 2-

methylthiophene. The choice of the sulfonating agent and reaction conditions is critical to

ensure high regioselectivity for substitution at the C2 position, which is electronically favored,

and to prevent polysubstitution or degradation of the acid-sensitive thiophene ring.

Synthetic Workflow: Chlorosulfonation
The reaction involves the direct treatment of 2-methylthiophene with a potent chlorosulfonating

agent, such as chlorosulfonic acid. The causality behind this choice lies in the high reactivity of
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chlorosulfonic acid, which acts as a source of the electrophile, SO₂Cl⁺. The reaction is typically

performed at low temperatures to control its exothermic nature and to minimize the formation of

side products.
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2-Methylthiophene
(Starting Material)

Electrophilic Aromatic Substitution
(-5 to 0 °C)

Chlorosulfonic Acid (ClSO₃H)
in Chloroform

Reaction Quench
(Pour onto ice water)

Organic Extraction
(e.g., Chloroform)

5-Methylthiophene-2-sulfonyl chloride
(Final Product)

5-Methylthiophene-2-sulfonyl chloride
(Electrophile)

N-Substituted-5-methylthiophene-2-sulfonamide
(Product)

 Nucleophilic Attack

Primary/Secondary Amine (R₂NH)
(Nucleophile)

 +

HCl
(Byproduct)

 Elimination of
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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